2-(1,3-benzoxazol-2-yl)-1-phenyl-3-(2-thienyl)-2-propen-1-one

• IUPAC Name: (E)-2-(1,3-benzoxazol-2-yl)-1-phenyl-3-thiophen-2-ylprop-2-en-1-one
• InChI: InChI=1S/C20H13NO2S/c22-19(14-7-2-1-3-8-14)16(13-15-9-6-12-24-15)20-21-17-10-4-5-11-18(17)23-20/h1-13H/b16-13-
• InChI Key: MFAWFIUAIALBNK-SSZFMOIBSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)C(=CC2=CC=CS2)C3=NC4=CC=CC=C4O3
• Isomeric SMILES: C1=CC=C(C=C1)C(=O)/C(=C/C2=CC=CS2)/C3=NC4=CC=CC=C4O3
• Molecular Formula: C20H13NO2S
• Molecular Weight: 331.4 g/mol

Description

2-(1,3-benzoxazol-2-yl)-1-phenyl-3-(2-thienyl)-2-propen-1-one, commonly known as benzoxazolone, is a synthetic compound with a unique chemical structure. It has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, material science, and organic synthesis.

Mechanism of Action

The mechanism of action of benzoxazolone is not fully understood. However, studies have suggested that it may exert its biological effects through the inhibition of various enzymes, including cyclooxygenase-2 and lipoxygenase. It may also activate various signaling pathways, including the nuclear factor-kappa B (NF-κB) pathway.
Biochemical and Physiological Effects:
Benzoxazolone has been found to exhibit various biochemical and physiological effects. It has been reported to inhibit the production of pro-inflammatory cytokines and prostaglandins, which are involved in the inflammatory response. It has also been found to induce apoptosis, which is a programmed cell death process that plays a crucial role in the regulation of cell growth and development.

Advantages and Limitations for Lab Experiments

Benzoxazolone and its derivatives have several advantages for laboratory experiments. They are relatively easy to synthesize and can be modified to produce compounds with different biological activities. However, one of the limitations of benzoxazolone is its low solubility in water, which can make it difficult to use in some experimental setups.

Future Directions

There are several potential future directions for benzoxazolone research. One area of interest is the development of benzoxazolone derivatives with improved solubility and bioavailability. Another area of research is the investigation of the potential of benzoxazolone as a therapeutic agent for various diseases, including cancer and inflammatory disorders. Additionally, the use of benzoxazolone in material science and organic synthesis is an area of growing interest.

Synthesis Methods

Benzoxazolone can be synthesized using various methods, including the condensation of 2-aminophenol with benzoyl chloride and 2-thiophenecarboxaldehyde. Another method involves the reaction of 2-aminophenol with 2-thiophenecarboxaldehyde and cinnamaldehyde in the presence of a catalyst.

Scientific Research Applications

Benzoxazolone has been extensively studied for its potential applications in medicinal chemistry. It has been found to exhibit various biological activities, including anti-inflammatory, antioxidant, and anticancer properties. Benzoxazolone derivatives have also been investigated for their potential as antimicrobial agents.